Cas no 625438-09-7 (4-Piperidineethanamine,N,1-dimethyl-(9CI))

4-Piperidineethanamine,N,1-dimethyl-(9CI) structure
625438-09-7 structure
Product Name:4-Piperidineethanamine,N,1-dimethyl-(9CI)
CAS No:625438-09-7
MF:C9H20N2
MW:156.268502235413
MDL:MFCD11847949
CID:838579
PubChem ID:17221508
Update Time:2025-04-19

4-Piperidineethanamine,N,1-dimethyl-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 4-Piperidineethanamine,N,1-dimethyl-(9CI)
    • N,1-Dimethyl-4-piperidineethanamine
    • Methyl-[2-(1-methyl-piperidin-4-yl)-ethyl]-amine
    • N-METHYL-2-(-1-METHYLPIPERIDIN-4-YL)ETHANAMINE
    • N-methyl-2-(1-methylpiperidin-4-yl)ethanamine,hydrochloride
    • N-Methyl-2-(1-methyl-4-piperidyl)ethanamine
    • n-Methyl-2-(1-methylpiperidin-4-yl)ethan-1-amine
    • 625438-09-7
    • AC8437
    • SCHEMBL3306245
    • CS-0301741
    • AKOS013340768
    • N,N-dimethyl-4-Piperidineethanamine
    • EN300-1853042
    • MFCD11847949
    • N-Methyl-2-(1-methylpiperidin-4-yl)ethanamine
    • SB42897
    • CID 17221508
    • SY261896
    • methyl[2-(1-methylpiperidin-4-yl)ethyl]amine
    • MDL: MFCD11847949
    • Inchi: 1S/C9H20N2/c1-10-6-3-9-4-7-11(2)8-5-9/h9-10H,3-8H2,1-2H3
    • InChI Key: LXOHRGNKVCNGJD-UHFFFAOYSA-N
    • SMILES: N1(C)CCC(CCNC)CC1

Computed Properties

  • Exact Mass: 192.13900
  • Monoisotopic Mass: 156.162648646g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 95.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 15.3Ų

Experimental Properties

  • Density: 0.866
  • Boiling Point: 196 ºC
  • Flash Point: 56 ºC
  • PSA: 15.27000
  • LogP: 2.06850

4-Piperidineethanamine,N,1-dimethyl-(9CI) Pricemore >>

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